Cas no 1018986-05-4 (2-Bromo-3-phenylbutanenitrile)

• Product Name: 2-Bromo-3-phenylbutanenitrile
• CAS No: 1018986-05-4
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 4567650
• Update Time: 2023-11-22

2-Bromo-3-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-phenylbutanenitrile, Mixture of diastereomers
• 2-Bromo-3-phenylbutanenitrile

• Inchi： 1S/C10H10BrN/c1-8(10(11)7-12)9-5-3-2-4-6-9/h2-6,8,10H,1H3
• InChI Key： LKUQURIPHCQJMN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)C(Br)C#N

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.1g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives